Cas no 5840-00-6 (Octahydropyrrolo[3,4-C]pyrrole)

• Product Name: Octahydropyrrolo[3,4-C]pyrrole
• CAS No: 5840-00-6
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD10000639
• CID: 46208
• PubChem ID: 21867666
• Update Time: 2025-11-05

Octahydropyrrolo[3,4-C]pyrrole Chemical and Physical Properties

Names and Identifiers

• Octahydropyrrolo[3,4-c]pyrrole
• Octahydropyrrolo[3,4-r]pyrrole
• 1,2,3,3a,4,5,6,6a-octahydropyrrolo[3,4-c]pyrrole
• 3,7-Diazabicyclo[3.3.0]octane
• Pyrrolo[3,4-c]pyrrole, octahydro-
• cis-3,7-Diazabicyclo[3.3.0]octane
• 3,7-Diazabicyclo(3.3.0)octane
• octahydropyrrolo[3,4 c]pyrrol
• QFCMBRXRVQRSSF-UHFFFAOYSA-N
• 3.7-Diazabicyclo[3.3.0]octane
• Pyrrolo[3,4-c]pyrrole,octahydro-
• cis-Octahydro-pyrrolo[3,4-c]pyrrole
• A
• Octahydro-pyrrolo[3,4-c]pyrrole
• SCHEMBL231562
• BDBM50306034
• AKOS006229741
• H11061
• Pyrrolo[3,4-c]pyrrole, octahydro-, cis-
• SCHEMBL22823872
• MFCD10000639
• EN300-50805
• AMY21379
• SCHEMBL14224185
• CHEMBL4160473
• AKOS006353687
• AS-64011
• PB32853
• trans-Octahydro-pyrrolo[3,4-c]pyrrole
• A831864
• SCHEMBL1540946
• EN300-2971193
• MFCD27935365
• 1,2,3,3a,4,5,6,6a-octahydropyrrolo[3,4-c]pyrrole;Octahydropyrrolo[3,4-c]pyrrole
• (3AS,6AS)-OCTAHYDROPYRROLO[3,4-C]PYRROLE
• FT-0657271
• CS-W018952
• J-511416
• SY018659
• 19885-60-0
• 5840-00-6
• DTXSID90619100
• GS-3297
• 3,7-DIAZABICYCLO[3.3.0]OCTANE,98%
• hexahydro-pyrrolo[3,4-c]pyrrole
• Octahydropyrrolo(3,4-c)pyrrole
• DB-254246
• DTXCID50569854
• (3ar,6ar)-octahydropyrrolo[3,4-c]pyrrole
• DB-022135
• 847-793-7
• Octahydropyrrolo[3,4-C]pyrrole

• MDL： MFCD10000639
• Inchi： 1S/C6H12N2/c1-5-2-8-4-6(5)3-7-1/h5-8H,1-4H2
• InChI Key： QFCMBRXRVQRSSF-UHFFFAOYSA-N
• SMILES： N1CC2CNCC2C1

Computed Properties

• Exact Mass: 112.10000
• Monoisotopic Mass: 112.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: -0.6

Experimental Properties

• Density: 0.975
• Boiling Point: 194 ºC
• Flash Point: 90 ºC
• Refractive Index: 1.476
• PSA: 24.06000
• LogP: 0.08280
• pka: 11.23±0.20(Predicted)

Octahydropyrrolo[3,4-C]pyrrole Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on Octahydropyrrolo[3,4-C]pyrrole

Octahydropyrrolo[3,4-C]pyrrole: A Comprehensive Overview

Octahydropyrrolo[3,4-C]pyrrole, also known by its CAS number 5840-00-6, is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its fused ring system, which consists of a pyrrole ring and an octahydroindole structure. The Octahydropyrrolo[3,4-C]pyrrole framework exhibits intriguing electronic properties due to its conjugated π-system and the steric effects arising from the bicyclic structure.

Recent studies have highlighted the potential of Octahydropyrrolo[3,4-C]pyrrole as a versatile building block in the synthesis of advanced materials. For instance, researchers have explored its use in the development of novel π-conjugated polymers for applications in organic electronics. The compound's ability to undergo various chemical transformations, such as electrophilic aromatic substitution and nucleophilic addition, makes it an attractive candidate for functional material design.

The synthesis of Octahydropyrrolo[3,4-C]pyrrole has been optimized through innovative methodologies that emphasize sustainability and efficiency. One notable approach involves the use of catalytic hydrogenation techniques to achieve high yields and purity levels. These advancements have not only enhanced the accessibility of the compound but also opened new avenues for its application in drug discovery and catalysis.

In terms of applications, Octahydropyrrolo[3,4-C]pyrrole has shown promise in the field of biotechnology as a bioisostere for certain pharmacophores. Its structural similarity to naturally occurring compounds enables it to interact with biological targets in a manner that mimics endogenous ligands. This property has led to its exploration as a lead compound in the development of novel therapeutic agents.

Furthermore, recent breakthroughs in computational chemistry have provided deeper insights into the electronic structure and reactivity of Octahydropyrrolo[3,4-C]pyrrole. Advanced quantum mechanical calculations have revealed that the compound exhibits unique charge transport properties, which could be harnessed in next-generation optoelectronic devices.

The study of Octahydropyrrolo[3,4-C]pyrrole continues to evolve with contributions from multidisciplinary research teams worldwide. Collaborative efforts between chemists, materials scientists, and biologists are paving the way for innovative applications that were previously unimaginable.